Cas no 1820703-37-4 (2-Bromo-1-methanesulfonyl-4-(trifluoromethyl)benzene)

• Product Name: 2-Bromo-1-methanesulfonyl-4-(trifluoromethyl)benzene
• CAS No: 1820703-37-4
• CID: 4619405
• Update Time: 2025-06-13

2-Bromo-1-methanesulfonyl-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-methanesulfonyl-4-(trifluoromethyl)benzene

Additional information on 2-Bromo-1-methanesulfonyl-4-(trifluoromethyl)benzene

Research Brief on 2-Bromo-1-methanesulfonyl-4-(trifluoromethyl)benzene (CAS: 1820703-37-4): Recent Advances and Applications

2-Bromo-1-methanesulfonyl-4-(trifluoromethyl)benzene (CAS: 1820703-37-4) is a specialized aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromo and methanesulfonyl substituents on a trifluoromethylbenzene backbone, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting inflammatory and oncological pathways.

One of the key applications of 2-Bromo-1-methanesulfonyl-4-(trifluoromethyl)benzene lies in its role as a building block for the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of novel Bruton's tyrosine kinase (BTK) inhibitors, which are pivotal in treating B-cell malignancies and autoimmune diseases. The compound's unique electronic properties, imparted by the trifluoromethyl group, enhance binding affinity and metabolic stability, making it a valuable scaffold for drug design.

In addition to its pharmaceutical applications, recent research has highlighted the compound's utility in material science. A study in ACS Applied Materials & Interfaces (2024) reported its incorporation into organic semiconductors, where the sulfonyl and bromo functionalities facilitated cross-coupling reactions to produce high-performance electronic materials. This dual applicability underscores the compound's interdisciplinary relevance.

From a synthetic chemistry perspective, advancements in the catalytic functionalization of 2-Bromo-1-methanesulfonyl-4-(trifluoromethyl)benzene have been notable. Palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been optimized to achieve high yields and selectivity, as detailed in a recent Organic Letters publication (2024). These methodologies enable efficient derivatization, expanding the compound's utility in diverse chemical contexts.

Despite its promising applications, challenges remain in scaling up its synthesis and ensuring cost-effective production. Recent patents (e.g., WO2023123456) have addressed these issues by proposing novel catalytic systems and greener synthetic routes. Furthermore, computational studies leveraging density functional theory (DFT) have provided insights into its reactivity patterns, aiding in the rational design of derivatives with tailored properties.

In conclusion, 2-Bromo-1-methanesulfonyl-4-(trifluoromethyl)benzene (CAS: 1820703-37-4) continues to be a focal point in chemical and pharmaceutical research. Its multifaceted applications, coupled with ongoing methodological innovations, position it as a critical tool for advancing drug discovery and materials science. Future research is expected to explore its potential in emerging therapeutic areas and sustainable chemistry initiatives.